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Compound of Interest

Compound Name: Tri-O-benzyl-D-glucal

Cat. No.: B110811 Get Quote

Essential Safety and Handling Guide for Tri-O-
benzyl-D-glucal
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Tri-O-benzyl-D-glucal. Adherence to these protocols is

essential for ensuring personal safety and proper management of this chemical in a laboratory

setting.

Chemical Profile and Hazards

Tri-O-benzyl-D-glucal is a solid, white to light yellow substance.[1] While it is not classified as

hazardous under the 2012 OSHA Hazard Communication Standard, it is crucial to handle it

with care to minimize exposure and contamination.[1] Key physical and chemical properties are

summarized below.
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Property Value

Physical State Solid[1]

Appearance White - Light yellow[1]

Melting Point 57 - 58 °C / 134.6 - 136.4 °F[1]

Molecular Formula C27H28O4

Molecular Weight 416.51 g/mol [2]

Storage Temperature -20°C[2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal safety involves the use of appropriate protective gear.

The following table summarizes the recommended PPE for handling Tri-O-benzyl-D-glucal.

Body Part
Personal Protective
Equipment

Specifications

Eyes Safety glasses or goggles

Must be equipped with side-

shields to provide

comprehensive protection.[1]

[3]

Hands Protective gloves

Chemically resistant gloves are

required to prevent skin

contact.[1][3]

Body Impervious clothing

A lab coat or other impervious

clothing should be worn to

protect the skin.[1][3]

Respiratory Dust respirator

Use in areas with adequate

ventilation. A respirator is

necessary to avoid inhalation

of dust or aerosols.[3]
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Operational Plan for Handling Tri-O-benzyl-D-glucal
A systematic approach to handling Tri-O-benzyl-D-glucal will minimize the risk of exposure

and contamination. Follow these procedural steps:

1. Preparation:

Ensure that an eye-wash station and safety shower are readily accessible.

Confirm that the work area is well-ventilated.

Avoid the formation of dust and aerosols.[1][4]

2. Handling the Substance:

Do not eat, drink, or smoke in the handling area.

Wash hands and face thoroughly after handling.[3]

Avoid contact with skin, eyes, and clothing.[1]

3. Storage:

Keep the container tightly sealed in a cool, dry, and well-ventilated area.[1]

Store in a refrigerator at the recommended temperature.[3]

The product is moisture and heat sensitive.[5]

Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b110811?utm_src=pdf-body
https://www.benchchem.com/product/b110811?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH60437&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/tri-o-benzyl-d-glucal.pdf
https://www.tcichemicals.com/CA/fr/sds/T1859_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAH60437&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH60437&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/CA/fr/sds/T1859_US_EN.pdf
https://labproinc.com/products/tri-o-benzyl-d-glucal-1g-t1859-1g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention if

symptoms occur.[1]

Inhalation
Remove to fresh air. Get medical attention

immediately if symptoms occur.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[1]

Disposal Plan
Proper disposal of Tri-O-benzyl-D-glucal and its containers is crucial to prevent environmental

contamination.

Product Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company.[6] It may be possible to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Contaminated Packaging: Dispose of as unused product.[6]

Regulations: Always comply with federal, state, and local regulations for waste disposal.[3]

Do not allow the product to enter drains, waterways, or the soil.[3]

Experimental Workflow: Safe Handling Protocol
The following diagram illustrates the logical workflow for safely handling Tri-O-benzyl-D-
glucal.
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Caption: Workflow for safe handling of Tri-O-benzyl-D-glucal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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